Cas no 6318-41-8 (AS-041164)

• Product Name: AS-041164
• CAS No: 6318-41-8
• MF: C₁₁H₇NO₄S
• MW: 249.242581605911
• CID: 528909
• PubChem ID: 1269518
• Update Time: 2025-04-19

AS-041164 Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione,5-(1,3-benzodioxol-5-ylmethylene)-
• 5-(1,3-benzodioxol-5-ylmethylidene)-1,3-thiazolidine-2,4-dione
• 5-([1,3]benzodioxol-5-ylmethylene)-1,3-thiazolidine-2,4-dione
• 5-(2H-1,3-Benzodioxol-5-Yl)Cyclohexane-1,3-Dione
• 5-(benzo[d][1,3]dioxol-5-yl)cyclohexane-1,3-dione
• 5-[3,4-(Methylenedioxy)phenyl]-1,3-cyclohexanedione
• 5-benzo[1,3]dioxol-5-yl-cyclohexane-1,3-dione
• 5-benzo[1,3]dioxol-5-ylmethylene-thiazolidine-2,4-dione
• 5-piperonylidene-thiazolidine-2,4-dione
• 5-Piperonyliden-thiazolidin-2,4-dion
• AC1MCRJB
• AC1Q6ECR
• Maybridge1_003278
• AS-041164
• NSC31098
• (5E)-5-[(2H-1,3-benzodioxol-5-yl)methylidene]-1,3-thiazolidine-2,4-dione
• STL290856
• 5-(1,3-benzodioxol-5-ylmethylene)-2,4-thiazolidinedione
• 6318-41-8
• NSC-31098
• 2,4-Thiazolidinedione, 5-(1,3-benzodioxol-5-ylmethylene)-
• 5-(Benzo[d][1,3]dioxol-5-ylmethylene)thiazolidine-2,4-dione
• AB-478/30282005
• (5E)-5-(1,3-benzodioxol-5-ylmethylidene)-1,3-thiazolidine-2,4-dione
• 5-(1,3-benzodioxol-5-ylmethylene)-1,3-thiazolidine-2,4-dione
• AKOS000412297

• Inchi： 1S/C11H7NO4S/c13-10-9(17-11(14)12-10)4-6-1-2-7-8(3-6)16-5-15-7/h1-4H,5H2,(H,12,13,14)/b9-4+
• InChI Key： SDGWAUUPHUBJNQ-RUDMXATFSA-N
• SMILES： S1C(NC(/C/1=C\C1C=CC2=C(C=1)OCO2)=O)=O

Computed Properties

• Exact Mass: 249.00961
• Monoisotopic Mass: 249.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9A^2
• XLogP3: 2

Experimental Properties

• Density: 1.595g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.731
• PSA: 64.63
• LogP: 2.06800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles